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Compound of Interest |

6-(Cyclopropylamino)pyridine-3-
Compound Name:

carboxylic acid
CAS No.: 960060-88-2

Cat. No.: B1372535

Get Quote

Executive Summary & Mechanism of Action

6-(Cyclopropylamino)pyridine-3-carboxylic acid is a structural analog of Nicotinic Acid
(Niacin), distinguished by the cyclopropylamino substitution at the C6 position of the pyridine
ring. This modification is critical in medicinal chemistry to modulate lipophilicity, metabolic
stability, and receptor binding affinity compared to the endogenous ligand.

o Primary Putative Target:GPR109A (HCA2). The carboxylic acid moiety mimics the key
pharmacophore of niacin, essential for forming salt bridges with Arginine residues (e.g.,
Arg111) in the GPR109A binding pocket. The C6-substitution is often explored to reduce the
cutaneous flushing side effect associated with niacin while maintaining antilipolytic activity.

» Secondary Applications: Building block for Kinase Inhibitors (e.g., JAK/STAT pathway
modulators) or antimicrobial agents (targeting bacterial enzymes like F1FO-ATPase or
DHODH), where the pyridine-3-carboxylic acid serves as a hinge-binding or active-site
directing scaffold.
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This guide focuses on validating the compound as a GPR109A Agonist, with comparative
references to kinase inhibition workflows.

In Silico Target Prediction & Structural Modeling

Before wet-lab validation, computational modeling confirms the binding hypothesis.

Molecular Docking Protocol (GPR109A)

o Template: Homology model of GPR109A (based on Gi-coupled GPCR crystal structures like
GPR40 or Opioid receptors).

o Key Interaction Check:

o lonic Interaction: Carboxylate group (
)
Argl111 (TM3) and Arg251 (TM6).

o Pi-Pi Stacking: Pyridine ring
Phe193 (ECL2).

o Hydrophobic Fit: Cyclopropyl group

Hydrophobic sub-pocket (Val, Leu residues) to assess steric tolerance vs. the endogenous
proton.

Graphviz Diagram: Putative Signaling Pathway
(GPR109A)

The following diagram illustrates the GPR109A signaling cascade activated by nicotinic acid
derivatives.
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Caption: GPR109A activation pathway. The ligand triggers Gai-mediated inhibition of Adenylyl
Cyclase, reducing cAMP and inhibiting lipolysis.

Biochemical Validation (In Vitro)

To confirm direct binding and functional efficacy, compare the compound against Nicotinic Acid
(Positive Control).

Experiment A: TR-FRET Binding Assay

Quantifies ligand affinity (

) by displacing a fluorescent tracer.

e Reagents: Membrane preparations expressing human GPR109A, Europium-labeled GTP or
fluorescent Niacin tracer.

e Protocol:

o Incubate membranes with varying concentrations of 6-(Cyclopropylamino)pyridine-3-
carboxylic acid (

to
M).
o Add fixed concentration of tracer (
equivalent).
o Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

e Success Criteria: Dose-dependent displacement curve.

within 10-fold of Nicotinic Acid (

nM) indicates high potency.

Experiment B: cAMP Inhibition Assay (Functional)
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Since GPR109A is

-coupled, agonists decrease Forskolin-induced cAMP.

o System: CHO-K1 cells stably expressing GPR109A.

o Method:

o Stimulate cells with Forskolin (10 uM) to elevate cAMP.

o Treat with test compound.[2][3]
o Quantify cAMP using HTRF or ELISA.

o Data Output:

Compound EC50 (nM) Emax (%) Interpretation
S ) Full Agonist
Nicotinic Acid ~100 100
(Reference)
6- : :
. Determine >80 Potent Agonist
(Cyclopropylamino)...
Vehicle N/A 0 Negative Control

Cellular Target Engagement

Validate that the compound engages the target in a complex biological environment.

Protocol: Cellular Thermal Shift Assay (CETSA)

Determines if ligand binding stabilizes the GPR109A protein structure.

o Transfection: HEK293 cells expressing GPR109A-Flag tag.

e Treatment: Incubate cells with 10 uM compound vs. DMSO for 1 hour.

e Heat Shock: Aliquot cells and heat at gradient (
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Cto
C).
e Lysis & Western Blot: Detect soluble GPR109A.
¢ Result: A shift in the melting curve (
increase > 2°C) confirms physical binding in intact cells.

Comparative Performance & Specificity

The cyclopropylamino modification is often introduced to improve the therapeutic index.

Selectivity Profiling

o Off-Target Panel: Screen against GPR81 (Lactate receptor) and GPR109B to ensure
specificity.

e Flushing Proxy (In Vivo): Niacin causes flushing via

release in Langerhans cells.

o Test: Measure

release in THP-1 macrophages.

o Goal: 6-(Cyclopropylamino) analog should show reduced

induction compared to Niacin, validating it as a "flush-free" candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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